N-(5-acetyl-4-phenylthiazol-2-yl)-4-bromo-2-fluorobenzamide

• IUPAC Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-4-bromo-2-fluorobenzamide
• InChI: InChI=1S/C18H12BrFN2O2S/c1-10(23)16-15(11-5-3-2-4-6-11)21-18(25-16)22-17(24)13-8-7-12(19)9-14(13)20/h2-9H,1H3,(H,21,22,24)
• InChI Key: BWEOLLBOLNNZTA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N=C(S1)NC(=O)C2=C(C=C(C=C2)Br)F)C3=CC=CC=C3
• Molecular Formula: C18H12BrFN2O2S
• Molecular Weight: 419.3 g/mol

Description

N-(5-acetyl-4-phenylthiazol-2-yl)-4-bromo-2-fluorobenzamide, also known as BPTF inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(5-acetyl-4-phenylthiazol-2-yl)-4-bromo-2-fluorobenzamide inhibits the activity of this compound by binding to its bromodomain, a protein domain that recognizes acetylated lysine residues in histones. This binding prevents this compound from interacting with chromatin and regulating gene expression, leading to altered cellular functions.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been found to inhibit cancer cell proliferation, induce cell cycle arrest, and promote apoptosis in cancer cells. It also has potential neuroprotective effects and can improve glucose metabolism in diabetic mice.

Advantages and Limitations for Lab Experiments

N-(5-acetyl-4-phenylthiazol-2-yl)-4-bromo-2-fluorobenzamide has several advantages for lab experiments, including its high potency, selectivity, and specificity for this compound inhibition. However, its limited solubility and stability can pose challenges in conducting experiments and developing formulations for therapeutic applications.

Future Directions

N-(5-acetyl-4-phenylthiazol-2-yl)-4-bromo-2-fluorobenzamide has promising potential for further research and development in various therapeutic areas. Some future directions include exploring its efficacy in combination with other drugs, investigating its potential for epigenetic therapy, and developing novel formulations to improve its solubility and stability. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects in vivo.
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its inhibition of this compound activity can lead to altered cellular functions and potential therapeutic benefits in various diseases. Further research is needed to explore its full therapeutic potential and develop novel formulations for clinical applications.

Synthesis Methods

N-(5-acetyl-4-phenylthiazol-2-yl)-4-bromo-2-fluorobenzamide is synthesized through a multi-step process that involves the reaction of 2-fluoro-4-bromobenzoyl chloride with 5-acetylthiazole in the presence of a base, followed by the reaction with phenylboronic acid in the presence of a palladium catalyst. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

N-(5-acetyl-4-phenylthiazol-2-yl)-4-bromo-2-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurological disorders. It has been found to inhibit the activity of this compound, a protein that plays a crucial role in gene regulation and chromatin remodeling. By inhibiting this compound, this compound can modulate gene expression and alter cellular functions, leading to potential therapeutic benefits.